N-(3-methoxy-2,2-dimethylcyclobutyl)-1,1-dioxothian-3-amine

• IUPAC Name: N-(3-methoxy-2,2-dimethylcyclobutyl)-1,1-dioxothian-3-amine
• InChI: InChI=1S/C12H23NO3S/c1-12(2)10(7-11(12)16-3)13-9-5-4-6-17(14,15)8-9/h9-11,13H,4-8H2,1-3H3
• InChI Key: PUSVLQCDAVTFAM-UHFFFAOYSA-N
• Canonical SMILES: CC1(C(CC1OC)NC2CCCS(=O)(=O)C2)C
• Molecular Formula: C12H23NO3S
• Molecular Weight: 261.38 g/mol

Description

N-(3-methoxy-2,2-dimethylcyclobutyl)-1,1-dioxothian-3-amine is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-(3-methoxy-2,2-dimethylcyclobutyl)-1,1-dioxothian-3-amine is not well understood. However, it is believed to act as a nucleophile in organic reactions and may also interact with enzymes and other biological molecules.
Biochemical and Physiological Effects:
There is limited information available on the biochemical and physiological effects of N-(3-methoxy-2,2-dimethylcyclobutyl)-1,1-dioxothian-3-amine. However, it has been shown to exhibit moderate antimicrobial activity against a range of bacterial strains.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(3-methoxy-2,2-dimethylcyclobutyl)-1,1-dioxothian-3-amine is its ease of synthesis, which makes it a useful building block for the development of new compounds. However, its limited availability and lack of information on its mechanism of action and potential side effects are significant limitations for lab experiments.

Future Directions

There are several potential future directions for the research and development of N-(3-methoxy-2,2-dimethylcyclobutyl)-1,1-dioxothian-3-amine. These include further investigation of its potential therapeutic applications, such as its use as an antimicrobial agent or in the development of new materials. Additionally, more research is needed to understand its mechanism of action and potential side effects, which could inform future drug development efforts.

Synthesis Methods

The synthesis of N-(3-methoxy-2,2-dimethylcyclobutyl)-1,1-dioxothian-3-amine involves a multistep process that includes the reaction of 2,2-dimethylcyclobutanone with methanol and thionyl chloride to form 2,2-dimethyl-3-methoxycarbonylcyclobutanone. This intermediate is then reacted with ammonium thiocyanate and sodium hydroxide to form the final product, N-(3-methoxy-2,2-dimethylcyclobutyl)-1,1-dioxothian-3-amine.

Scientific Research Applications

N-(3-methoxy-2,2-dimethylcyclobutyl)-1,1-dioxothian-3-amine has been studied for its potential applications in various fields of scientific research. One of the primary areas of interest is its use as a building block for the synthesis of novel compounds with potential therapeutic applications. Additionally, it has been investigated for its potential use in the development of new materials and as a catalyst in organic reactions.